Cas no 345-22-2 (1-Fluoro-2,4-dimethyl-5-nitrobenzene)

• Product Name: 1-Fluoro-2,4-dimethyl-5-nitrobenzene
• CAS No: 345-22-2
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• MDL: MFCD12545823
• CID: 306974
• PubChem ID: 308079
• Update Time: 2025-04-19

1-Fluoro-2,4-dimethyl-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-2,4-dimethyl-5-nitrobenzene
• Benzene,1-fluoro-2,4-dimethyl-5-nitro-
• 1-Fluor-2,4-dimethyl-5-nitro-benzol
• 1-fluoro-2,4-dimethyl-5-nitro-benzene
• AC1L7C5E
• AG-F-18154
• ANW-70056
• CTK4H2525
• SureCN1828398
• NSC 207869
• Benzene, 1-fluoro-2,4-dimethyl-5-nitro-
• AK100636
• NSC207869
• WHXPEFPOIQDRJZ-UHFFFAOYSA-N
• 2,4-Dimethyl-1-fluor-5-nitrobenzol
• 1,5-Dimethyl-2-fluoro-4-nitrobenzene
• FCH1140596
• AX8241571
• Benzene, 1-fluoro-2,4-dimethyl-5-nitro-
• ST24021319
• AKOS016001847
• AMY14365
• NSC-207869
• CS-0314876
• 345-22-2
• 3-Fluoro-4,6-dimethyl-nitrobenzene
• 2,4-DIMETHYL-5-NITROFLUOROBENZENE
• SCHEMBL1828398
• DTXSID70308707
• DS-3579
• SY105697
• A856675
• MFCD12545823
• N12936
• DB-391026

• MDL： MFCD12545823
• Inchi： 1S/C8H8FNO2/c1-5-3-6(2)8(10(11)12)4-7(5)9/h3-4H,1-2H3
• InChI Key： WHXPEFPOIQDRJZ-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C)C=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 169.05394
• Monoisotopic Mass: 169.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 2.6

Experimental Properties

• Density: 1.230 g/cm3 (20 ºC)
• Boiling Point: 234 ºC (750 Torr)
• Flash Point: 103.5±25.9 ºC,
• Refractive Index: 1.532 (589.3 nm 20 ºC)
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 43.14